N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C26H20N4O2S/c1-32-19-13-11-17(12-14-19)15-24-29-30-26(33-24)28-25(31)21-16-23(18-7-3-2-4-8-18)27-22-10-6-5-9-20(21)22/h2-14,16H,15H2,1H3,(H,28,30,31)
• InChI Key: MTXZAMMRTGUJNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C26H20N4O2S
• Molecular Weight: 452.5 g/mol

Description

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide, also known as MBQCT, is a chemical compound that has been extensively studied for its potential therapeutic applications. MBQCT belongs to the class of thiadiazole derivatives and has shown promising results in various preclinical studies as a potential drug candidate for the treatment of several diseases.

Mechanism of Action

The exact mechanism of action of N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide is not yet fully understood. However, it has been suggested that this compound exerts its therapeutic effects through the inhibition of various enzymes and signaling pathways involved in the pathogenesis of several diseases.
Biochemical and Physiological Effects:
This compound has been found to exert several biochemical and physiological effects in preclinical studies. It has been shown to inhibit the activity of various enzymes such as COX-2, MMP-9, and α-glucosidase. This compound has also been found to modulate the expression of various cytokines and growth factors involved in the pathogenesis of several diseases.

Advantages and Limitations for Lab Experiments

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has shown good stability under various experimental conditions. However, this compound has certain limitations such as poor solubility in aqueous media and low bioavailability, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide. One potential direction is to explore the use of this compound as a potential drug candidate for the treatment of cancer. Another potential direction is to investigate the use of this compound as a potential drug candidate for the treatment of inflammatory and autoimmune diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in various preclinical studies. It has been found to possess potent antitumor, anti-inflammatory, and antioxidant activities. This compound has also been found to exhibit significant antimicrobial activity against several bacterial and fungal strains.